Cas no 2126177-73-7 (1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1))
2126177-73-7 structure
Product Name:1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1)
CAS No:2126177-73-7
MF:C5H7Br3N2
MW:334.834478616714
CID:5264075
Update Time:2023-08-25
1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-(bromomethyl)-1-methylpyrazole;hydrobromide
- AT15929
- 4-BROMO-3-(BROMOMETHYL)-1-METHYL-1H-PYRAZOLE HBR
- 4-bromo-3-(bromomethyl)-1-methyl-1H-pyrazole hydrobromide
- 1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1)
-
- Inchi: 1S/C5H6Br2N2.BrH/c1-9-3-4(7)5(2-6)8-9;/h3H,2H2,1H3;1H
- InChI Key: DSXSULRCFQRTFW-UHFFFAOYSA-N
- SMILES: BrC1=CN(C)N=C1CBr.Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 99
- Topological Polar Surface Area: 17.8
1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-643001-0.05g |
4-bromo-3-(bromomethyl)-1-methyl-1H-pyrazole hydrobromide |
2126177-73-7 | 95% | 0.05g |
$200.0 | 2023-03-05 | |
| Enamine | EN300-643001-0.1g |
4-bromo-3-(bromomethyl)-1-methyl-1H-pyrazole hydrobromide |
2126177-73-7 | 95% | 0.1g |
$298.0 | 2023-03-05 | |
| Enamine | EN300-643001-0.25g |
4-bromo-3-(bromomethyl)-1-methyl-1H-pyrazole hydrobromide |
2126177-73-7 | 95% | 0.25g |
$425.0 | 2023-03-05 | |
| Enamine | EN300-643001-0.5g |
4-bromo-3-(bromomethyl)-1-methyl-1H-pyrazole hydrobromide |
2126177-73-7 | 95% | 0.5g |
$668.0 | 2023-03-05 | |
| Enamine | EN300-643001-1.0g |
4-bromo-3-(bromomethyl)-1-methyl-1H-pyrazole hydrobromide |
2126177-73-7 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-643001-2.5g |
4-bromo-3-(bromomethyl)-1-methyl-1H-pyrazole hydrobromide |
2126177-73-7 | 95% | 2.5g |
$1680.0 | 2023-03-05 | |
| Enamine | EN300-643001-5.0g |
4-bromo-3-(bromomethyl)-1-methyl-1H-pyrazole hydrobromide |
2126177-73-7 | 95% | 5.0g |
$2485.0 | 2023-03-05 | |
| Enamine | EN300-643001-10.0g |
4-bromo-3-(bromomethyl)-1-methyl-1H-pyrazole hydrobromide |
2126177-73-7 | 95% | 10.0g |
$3683.0 | 2023-03-05 | |
| Aaron | AR01EMHF-50mg |
4-bromo-3-(bromomethyl)-1-methyl-1H-pyrazole hydrobromide |
2126177-73-7 | 95% | 50mg |
$300.00 | 2025-02-14 | |
| Aaron | AR01EMHF-100mg |
4-bromo-3-(bromomethyl)-1-methyl-1H-pyrazole hydrobromide |
2126177-73-7 | 95% | 100mg |
$435.00 | 2025-02-14 |
1H-Pyrazole, 4-bromo-3-(bromomethyl)-1-methyl-, hydrobromide (1:1) Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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